5,8-Tetradecadienal
Overview
Description
5,8-tetradecadienal is a tetradecadienal with double bonds at positions 5 and 8. It has a role as a metabolite.
Scientific Research Applications
Smart Biomaterials Design for Tissue Engineering and Regenerative Medicine
- The development of smart biomaterials is crucial for advancing tissue engineering and regenerative medicine. These materials actively participate in the formation of functional tissue, enhancing clinical applications (Furth, Atala, & Van Dyke, 2007).
New Teaching and Learning Methods in Chemistry Education
- Innovative teaching methods, like the TETRA-method, utilize spatial mind models to enhance the understanding of complex chemical concepts, including those related to compounds like 5,8-Tetradecadienal (Mozeika, Cedere, & Gedrovics, 2010).
Health Monitoring Studies
- The Airwave Health Monitoring Study, while focusing on TETRA digital communication systems, provides insights into occupational health research that can be relevant for studying the impacts of various chemical exposures, including those like this compound (Elliott et al., 2014).
Synthesis of Geometric Isomers
- Research on synthesizing and identifying geometric isomers of compounds like this compound contributes to the understanding of pheromones and other bioactive compounds (Hoskovec, Šaman, & Svatoš, 2000).
Pharmaceutical Research and Development
- The concept of the Materials Science Tetrahedron (MST) in pharmaceutical research demonstrates the interdependency of structure, properties, performance, and processing, which can be applied to the study and development of compounds like this compound (Sun, 2009).
Technology-Embedded Scientific Inquiry in Education
- Technology-embedded scientific inquiry (TESI) models in educational settings can enhance the learning and understanding of complex scientific concepts, potentially including the study of this compound (Çalık, 2013).
Synthesis of Aliphatic Dienals
- The synthesis of various dienals, including this compound, is significant for the development of new organic compounds and understanding their properties (Ward & Dorp, 2010).
properties
Molecular Formula |
C14H24O |
|---|---|
Molecular Weight |
208.34 g/mol |
IUPAC Name |
(5E,8E)-tetradeca-5,8-dienal |
InChI |
InChI=1S/C14H24O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h6-7,9-10,14H,2-5,8,11-13H2,1H3/b7-6+,10-9+ |
InChI Key |
NGKCMQUFXPQZQW-AVQMFFATSA-N |
Isomeric SMILES |
CCCCC/C=C/C/C=C/CCCC=O |
SMILES |
CCCCCC=CCC=CCCCC=O |
Canonical SMILES |
CCCCCC=CCC=CCCCC=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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![[(3S,3'R,4'R)-5'-[(2S,3R,4S,5R)-6-[[(2E,4E,6E)-deca-2,4,6-trienoyl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-3',4,6-trihydroxy-6'-(hydroxymethyl)spiro[1H-2-benzofuran-3,2'-oxane]-4'-yl] (2E,4E,8E,10E,12E)-7-hydroxyhexadeca-2,4,8,10,12-pentaenoate](/img/structure/B1240239.png)
